Cas no 1003562-01-3 (3-(benzenesulfonyl)pyrrolidine hydrochloride)

• Product Name: 3-(benzenesulfonyl)pyrrolidine hydrochloride
• CAS No: 1003562-01-3
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• MDL: MFCD08445575
• CID: 1035982
• PubChem ID: 44118718
• Update Time: 2025-11-02

3-(benzenesulfonyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylsulfonyl)pyrrolidine hydrochloride
• 3-(phenylsulfonyl)pyrrolidine hcl
• 3-(phenylsulfonyl)pyrrolidine(HCl)
• 3-(Benzenesulfonyl)pyrrolidine, HCl
• Pyrrolidine, 3-(phenylsulfonyl)-, hydrochloride
• Pyrrolidine, 3-(phenylsulfonyl)-, hydrochloride (1:1)
• 3-(Benzenesulfonyl)pyrrolidine hydrochloride
• 3-(BENZENESULPHONYL)PYRROLIDINE HYDROCHLORIDE
• 3-(BENZENESULFONYL)PYRROLIDINE HCL
• 3-(Phenylsulfonyl)pyrrolidine hydrochloride, AldrichCPR
• C10H13NO2S.ClH
• MUMXFWPSGKJXFA-UHFFFAOYSA-N
• AR2678
• SB20836
• MCUL
• A897471
• VU0515815-1
• 3-(Phenylsulphonyl)pyrrolidine hydrochloride
• CS-0051725
• SCHEMBL3547060
• AKOS015898258
• 3-(benzenesulfonyl)pyrrolidine;hydrochloride
• 1003562-01-3
• F9995-2436
• AS-45413
• MFCD08445575
• AMY33651
• Z1954800864
• 3-(Phenylsulfonyl)pyrrolidinehydrochloride
• DB-356543
• EN300-235246
• SY097425
• 3-(benzenesulfonyl)pyrrolidine hydrochloride

• MDL： MFCD08445575
• Inchi： 1S/C10H13NO2S.ClH/c12-14(13,10-6-7-11-8-10)9-4-2-1-3-5-9;/h1-5,10-11H,6-8H2;1H
• InChI Key： MUMXFWPSGKJXFA-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(C1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 247.04300
• Monoisotopic Mass: 247.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 54.55000
• LogP: 3.03380

3-(benzenesulfonyl)pyrrolidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(benzenesulfonyl)pyrrolidine hydrochloride

Introduction to 3-(benzenesulfonyl)pyrrolidine hydrochloride (CAS No. 1003562-01-3) in Modern Chemical and Pharmaceutical Research

3-(benzenesulfonyl)pyrrolidine hydrochloride, identified by the chemical abstracts service number 1003562-01-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its benzenesulfonyl and pyrrolidine functional groups, has garnered attention due to its potential applications in drug discovery and development. The structural motif of this molecule, featuring a sulfonyl group attached to a pyrrolidine ring, positions it as a versatile scaffold for designing novel bioactive molecules.

The pyrrolidine core is a common pharmacophore in many biologically active compounds, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a benzenesulfonyl group at the C-3 position of the pyrrolidine ring introduces additional functional properties that can modulate the compound's solubility, bioavailability, and binding affinity. This structural feature makes 3-(benzenesulfonyl)pyrrolidine hydrochloride a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The benzenesulfonyl moiety is particularly relevant in this context, as sulfonyl compounds have been widely used in the synthesis of drugs with diverse pharmacological effects. For instance, sulfonylureas are well-known for their role in diabetes management, while other sulfonyl-based derivatives have shown efficacy in treating infectious diseases and autoimmune disorders.

The hydrochloride salt form of 3-(benzenesulfonyl)pyrrolidine hydrochloride enhances its stability and solubility, making it more suitable for pharmaceutical formulations. This salt form is commonly employed in drug development to improve compound handling and bioavailability. The compound's potential as an intermediate in synthesizing more complex molecules has also been explored, particularly in the context of fragment-based drug design.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. The structural versatility of the pyrrolidine ring allows for modifications that can fine-tune biological activity. For example, substituents at different positions on the pyrrolidine ring can influence binding interactions with target proteins, making this class of compounds valuable for structure-activity relationship (SAR) studies.

The benzenesulfonyl group in 3-(benzenesulfonyl)pyrrolidine hydrochloride contributes to its reactivity and functionalization potential. This moiety can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding and receptor-ligand recognition. Additionally, the sulfonyl group can serve as a leaving group in nucleophilic substitution reactions, enabling further derivatization of the molecule. These properties make it an attractive building block for designing novel therapeutic agents.

In the realm of computational chemistry, virtual screening techniques have been increasingly used to identify potential drug candidates. The molecular descriptors of 3-(benzenesulfonyl)pyrrolidine hydrochloride, such as its molecular weight, logP value, and hydrogen bond donor/acceptor counts, have been utilized in these high-throughput screening (HTS) campaigns. Computational models have predicted that this compound may interact with various biological targets, including kinases and proteases implicated in cancer progression.

Experimental validation of these computational predictions has been conducted through various biochemical assays. Initial studies have demonstrated that derivatives of 3-(benzenesulfonyl)pyrrolidine hydrochloride exhibit inhibitory activity against certain enzymes relevant to inflammatory pathways. These findings align with the growing body of evidence supporting the use of sulfonyl-containing compounds as modulators of enzyme function.

The synthesis of 3-(benzenesulfonyl)pyrrolidine hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions between appropriately substituted pyrroles and benzenesulfonyl chlorides or benzenesulfonic acids. The choice of reagents and reaction conditions significantly impacts the final product's quality and applicability.

Quality control measures are essential when handling 3-(benzenesulfonyl)pyrrolidine hydrochloride, particularly during large-scale production or when used in sensitive biological assays. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm molecular structure and assess purity levels. These methods ensure that the compound meets pharmaceutical-grade standards before being used in further research or development.

The future prospects of 3-(benzenesulfonyl)pyrrolidine hydrochloride are promising, given its structural features and potential biological activities. Ongoing research aims to explore its role in developing new therapeutic strategies for unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leveraging advances in synthetic chemistry and drug discovery technologies.